Cas no 58562-33-7 (4-Methoxy Estrone)

• Product Name: 4-Methoxy Estrone
• CAS No: 58562-33-7
• Molecular Formula: C₁₉H₂₄O₃
• Molecular Weight: 300.39206
• CID: 375184
• PubChem ID: 194066

4-Methoxy Estrone Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,3-hydroxy-4-methoxy-
• 4-Methoxy Estrone
• 4-Hydroxyestrone-4-methyl ether
• 4-methoxy-E1
• (8R,9S,13S,14S)-3-HYDROXY-4-METHOXY-13-METHYL-7,8,9,11,12,14,15,16-OCTAHYDRO-6H-CYCLOPENTA(A)PHENANTHREN-17-ONE
• PD164111
• 3-hydroxy-4-methoxyestra-1,3,5(10)-trien-17-one
• CHEBI:136972
• CHEMBL1627349
• NS00116153
• 3-hydroxy-4-methoxy-estra-1,3,5(10)-trien-17-one
• (3AS,3BR,9BS,11AS)-7-HYDROXY-6-METHOXY-11A-METHYL-1H,2H,3H,3AH,3BH,4H,5H,9BH,10H,11H,11AH-CYCLOPENTA(A)PHENANTHREN-1-ONE
• Estra-1,3,5(10)-trien-17-one, 3-hydroxy-4-methoxy-
• 4-MeOE1
• ESTRONE, 4-METHOXY-
• Q26998375
• DTXSID40904316
• UNII-EX27GM9MHY
• 4-Methoxy-[13C,2H3]-estrone
• 4-Methoxyestrone
• AKOS030240734
• EX27GM9MHY
• SCHEMBL3756646
• (8R,9S,13S,14S)-3-hydroxy-4-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• 58562-33-7
• 4-OMeE1
• 4-MeE1
• Estra-1,3,5(10)-trien-17-one, 3-hydroxy-4-methoxy-; Estrone, 4-methoxy- (6CI); 3-Hydroxy-4-methoxyestra-1,3,5(10)-trien-17-one; 4-Methoxyestrone
• DTXCID801333474

• InChIKey： PUEXVLNGOBYUEW-BFDPJXHCSA-N
• Inchi： InChI=1S/C19H24O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,20H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,19+/m1/s1
• SMILES： CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4OC)O

Computed Properties

• Exact Mass: 304.19500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 300.17254462g/mol
• Heavy Atom Count: 22
• Complexity: 462
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 3.82600
• PSA: 46.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives